Cas no 4416-66-4 (Phenol, 2-fluoro-, 4-methylbenzenesulfonate)

Phenol, 2-fluoro-, 4-methylbenzenesulfonate structure
4416-66-4 structure
Product Name:Phenol, 2-fluoro-, 4-methylbenzenesulfonate
CAS No:4416-66-4
MF:C13H11FO3S
MW:266.288046121597
CID:1516362
PubChem ID:12535076
Update Time:2025-04-21

Phenol, 2-fluoro-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-fluoro-, 4-methylbenzenesulfonate
    • 2-Fluorphenyl-tosylat
    • (2-fluorophenyl) 4-methylbenzenesulfonate
    • 2-Fluorophenyl4-methylbenzenesulfonate
    • AKOS000969209
    • EN300-6983763
    • Phenol, o-fluoro-, p-toluenesulfonate (7CI,8CI); 2-Fluorophenyl tosylate; o-Fluorophenyl tosylate
    • CS-15100
    • 2-fluorophenyl 4-methylbenzene-1-sulfonate
    • SCHEMBL4120837
    • 4416-66-4
    • CS-Z0029
    • 2-Fluorophenyl 4-methylbenzenesulfonate
    • Inchi: 1S/C13H11FO3S/c1-10-6-8-11(9-7-10)18(15,16)17-13-5-3-2-4-12(13)14/h2-9H,1H3
    • InChI Key: MRHDJDZJOOZLDD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 284.05189
  • Monoisotopic Mass: 266.04129354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 74.6

Phenol, 2-fluoro-, 4-methylbenzenesulfonate Pricemore >>

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